Cas no 239463-89-9 (4-Chloro-6,8-difluoroquinoline)

• Product Name: 4-Chloro-6,8-difluoroquinoline
• CAS No: 239463-89-9
• MF: C₉H₄ClF₂N
• MW: 199.584568023682
• MDL: MFCD00278782
• CID: 245586
• PubChem ID: 329773634
• Update Time: 2025-05-27

4-Chloro-6,8-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,8-difluoroquinoline
• Quinoline,4-chloro-6,8-difluoro-
• SCHEMBL264453
• 4-Chloro-6,8-difluoroquinoline, AldrichCPR
• BB 0241116
• DTXSID20371406
• MFCD00278782
• AKOS005199559
• FT-0692458
• EN300-67681
• PS-8226
• SB67568
• CS-D0171
• CHEMBL2282618
• 4-Chloro-6,8-difluoro-quinoline
• NBYDBLFWTPXYFH-UHFFFAOYSA-N
• 239463-89-9

• MDL： MFCD00278782
• Inchi： 1S/C9H4ClF2N/c10-7-1-2-13-9-6(7)3-5(11)4-8(9)12/h1-4H
• InChI Key： NBYDBLFWTPXYFH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(=CC(=CC2=1)F)F

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199.0000331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.16640

4-Chloro-6,8-difluoroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-6,8-difluoroquinoline

Research Brief on 4-Chloro-6,8-difluoroquinoline (CAS: 239463-89-9): Recent Advances and Applications

4-Chloro-6,8-difluoroquinoline (CAS: 239463-89-9) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 4-Chloro-6,8-difluoroquinoline as a precursor in the synthesis of novel quinolone-based antibiotics. The researchers utilized a multi-step synthetic route to modify the quinoline core, resulting in compounds with enhanced activity against drug-resistant bacterial strains. The incorporation of fluorine atoms at the 6 and 8 positions was found to significantly improve the pharmacokinetic properties of the derived molecules, including better membrane permeability and metabolic stability.

In another groundbreaking study, researchers explored the anticancer potential of 4-Chloro-6,8-difluoroquinoline derivatives. The compound's ability to act as a scaffold for kinase inhibitors was investigated, with promising results in targeting tyrosine kinases involved in cancer cell proliferation. Molecular docking studies revealed that the chloro and fluoro substituents play a critical role in binding to the active sites of these kinases, suggesting a structure-activity relationship that could be leveraged for further drug optimization.

Recent advancements in synthetic methodologies have also been reported, with a focus on greener and more efficient processes. A 2024 study in Organic Letters described a one-pot synthesis of 4-Chloro-6,8-difluoroquinoline using catalytic fluorination techniques, reducing the need for hazardous reagents and improving overall yield. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental impact are key considerations.

In conclusion, 4-Chloro-6,8-difluoroquinoline (CAS: 239463-89-9) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility. Future research directions may include further exploration of its mechanism of action, optimization of derivative compounds, and expansion into new therapeutic areas. The ongoing studies highlight the compound's potential to contribute to the development of next-generation therapeutics.